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Introduction

CTS-1027, also known as Ro 1130830 or RS 130830, is a potent and selective small molecule
inhibitor of several matrix metalloproteinases (MMPs).[1] Excessive MMP activity is implicated
in the pathogenesis of various acute and chronic inflammatory and fibrotic diseases.[2][3] CTS-
1027 has demonstrated therapeutic potential in preclinical models by attenuating tissue injury
and fibrosis, particularly in the context of liver disease.[2][3] These application notes provide
detailed protocols for the preparation and administration of CTS-1027 in animal studies, based
on established methodologies.

Quantitative Data Summary

The following tables summarize the key quantitative data for CTS-1027 based on available
preclinical research.

Table 1: In Vitro Inhibitory Activity of CTS-1027

Target MMP IC50 (nM) Selectivity
MMP-2 0.3 >1000-fold vs. MMP-1
MMP-13 0.5 >1000-fold vs. MMP-1
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Data sourced from MedchemExpress.[1]

Table 2: In Vivo Efficacy in a Bile Duct Ligation (BDL) Mouse Model[2][3]

CTS-1027 (10

Parameter Vehicle Control Outcome
mgl/kg)
] ] ] Significant reduction
Hepatocyte Apoptosis High 3-fold reduction
(p<0.01)
) ) ) Significant reduction
Bile Infarcts High 70% reduction o
in liver injury
o ) Attenuation of
Stellate Cell Activation ~ High Reduced ] )
fibrogenic markers
Animal Survival (14 Statistically significant
Lower Improved

days)

improvement (p<0.05)

Signaling Pathway

CTS-1027 exerts its therapeutic effects by inhibiting the activity of specific matrix

metalloproteinases. These enzymes play a crucial role in the degradation of the extracellular

matrix and are involved in signaling pathways that regulate inflammation, apoptosis, and

fibrosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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